3-(2,4-Dimethylphenyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(2,4-dimethylphenyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C13H17N/c1-9-3-4-11(10(2)5-9)12-6-13(14,7-12)8-12/h3-5H,6-8,14H2,1-2H3
• InChI Key: KNVQODQFLCHGEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C23CC(C2)(C3)N)C
• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol

Description

“3-(2,4-Dimethylphenyl)bicyclo[1.1.1]pentan-1-amine” is a derivative of bicyclo[1.1.1]pentane (BCP). Over the past three decades, the application of BCP derivatives in materials science as molecular rods, molecular rotors, supramolecular linker units, liquid crystals, FRET sensors, and metal–organic frameworks has been extensively investigated. The BCP motif has also emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes.

Synthesis Analysis

Multiple synthetic approaches have been reported for the construction of the BCP framework. In particular, carbene insertion into the central bond of bicyclo[1.1.0]butanes, and nucleophilic/radical addition across the central bond of [1.1.1]propellanes, have emerged as the two most practical and scalable methods. Methodology now exists to install most fragments of interest in drug discovery at the bridgehead (1,3) positions.

Molecular Structure Analysis

The BCP motif adds three-dimensional character and saturation to compounds. Increasing the fraction of sp3-hybridised carbon atoms in a drug molecule, Fsp3, has been found to make a lead oral drug compound “more developable” and correlates positively with clinical success.

Chemical Reactions Analysis

The BCP motif has been used in various chemical reactions. For example, it can be used to synthesize bisbicyclo[1.1.1]pentyldiazene. It is also used as a precursor in the synthesis of a potent quinolone antibacterial agent, U-87947E.